ethyl 9E-tetradecenoate

Protocols & Analytical Methods

Comprehensive 1H and 13C NMR Assignment Protocol for Ethyl (9E)-tetradecenoate

Introduction & Mechanistic Context

Ethyl (9E)-tetradecenoate (CAS 68862-25-9)[1], also known as ethyl myristelaidate or ethyl trans-9-tetradecenoate, is a 14-carbon unsaturated fatty acid ethyl ester (FAEE). In the fields of lipidomics, biomarker identification, and advanced biofuel development, FAEEs serve as critical analytical targets. The physical properties of lipid mixtures and biodiesels—such as oxidative stability, kinematic viscosity, and cloud point—are fundamentally dictated by the chain length, degree of unsaturation, and the specific stereochemistry (E vs. Z) of the constituent esters[2].

A persistent analytical challenge in lipid NMR is distinguishing the trans (E) isomer from its naturally more abundant cis (Z) counterpart (ethyl myristoleate). This application note provides a definitive, self-validating protocol for the structural elucidation of ethyl (9E)-tetradecenoate using 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. By leveraging specific mechanistic phenomena—namely scalar coupling constants ( 3JHH​ ) and the γ -gauche effect—researchers can achieve unambiguous stereochemical assignment.

Diagnostic Logic: The Causality of E/Z Differentiation

To establish a trustworthy and self-validating analytical system, the assignment relies on two independent spectroscopic phenomena rather than simple pattern matching:

• Scalar Coupling ( 3JHH​ ) in 1H NMR: The spatial arrangement of the olefinic protons at C9 and C10 dictates their coupling constant. In the E-configuration, the dihedral angle is approximately 180°, leading to a large 3JHH​ coupling constant of 14–16 Hz . In contrast, the Z-isomer (dihedral angle ~0°) exhibits a smaller coupling of 10–12 Hz .

• The γ -Gauche Effect in 13C NMR: This is the most definitive diagnostic tool for lipid stereochemistry. In Z-alkenes, the allylic carbons (C8 and C11) are sterically compressed due to their cis spatial proximity, which increases electron shielding and shifts their resonance upfield to ~27 ppm . In E-alkenes like ethyl (9E)-tetradecenoate, this steric compression is absent, and the allylic carbons resonate further downfield at ~32.6 ppm .

Logical workflow for the NMR structural validation and stereochemical assignment of E-alkenes.

Step-by-Step Experimental Protocol

To ensure reproducibility and quantitative accuracy, the following parameters must be strictly adhered to.

Phase 1: Sample Preparation

Causality: Proper concentration ensures a high signal-to-noise ratio (SNR) for 13C acquisition without inducing concentration-dependent viscosity line broadening[3].

• Weigh exactly 50.0 mg of high-purity ethyl (9E)-tetradecenoate into a clean glass vial.

• Dissolve the sample in 0.6 mL of Deuterated Chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS). CDCl3​ is chosen as it lacks exchangeable protons and provides a robust deuterium lock signal.

• Transfer the homogenized solution into a standard 5 mm NMR tube, ensuring no air bubbles are trapped in the active volume.

Phase 2: Instrument Calibration & Tuning

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Lock the spectrometer to the CDCl3​ deuterium signal.

• Tune and Match the probe specifically for 1H and 13C frequencies to maximize pulse efficiency.

• Shim the magnetic field (Z1-Z5 gradients) until the TMS peak full-width at half-maximum (FWHM) is < 1.0 Hz. Crucial for resolving the fine multiplet splitting of the olefinic protons.

Phase 3: Acquisition Parameters

• 1H NMR (Quantitative): Use a standard 30° pulse program (zg30). Set the number of scans (ns) to 16. Critical: Set the relaxation delay (D1) to ≥10 seconds. Causality: A long D1 ensures complete longitudinal relaxation ( T1​ ) of all protons, allowing the terminal methyl group (~0.88 ppm) to serve as an accurate internal integration standard (3H) against the ethyl ester quartet (~4.12 ppm)[3].

• 13C NMR: Use a proton-decoupled pulse sequence (zgpg30). Set ns to 512–1024 depending on probe sensitivity. Set D1 to 2 seconds. Causality: Proton decoupling collapses carbon multiplets into sharp singlets, drastically increasing SNR via the Nuclear Overhauser Effect (NOE).

Phase 4: Data Processing

• Apply zero-filling to 64k data points to enhance digital resolution.

• Apply exponential apodization (Line Broadening, LB = 0.3 Hz for 1H; 1.0 Hz for 13C) to smooth the baseline without sacrificing resolution.

• Perform manual phase correction (zero- and first-order) and a polynomial baseline correction.

• Reference the chemical shifts to the internal TMS signal (0.00 ppm) or the residual CHCl3​ solvent peak ( 1H : 7.26 ppm; 13C : 77.16 ppm).

Data Presentation: Spectral Assignments

The tables below synthesize the expected chemical shifts, multiplicities, and integration values for ethyl (9E)-tetradecenoate. The nomenclature numbers the carbonyl carbon as C1, extending down the aliphatic chain to the terminal methyl at C14. The ethyl ester group is denoted as C1' and C2'.

Table 1: 1H NMR Assignments (400 MHz, CDCl3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment Notes
C1'	4.12	Quartet (q)	2H	7.1	Ethyl ester O−CH2​ . Diagnostic for FAEE quantification[3].
C9, C10	5.38	Multiplet (m)	2H	~15.0 ( 3Jtrans​ )	Olefinic protons. Large coupling confirms E-isomer.
C2	2.28	Triplet (t)	2H	7.5	α -protons adjacent to the carbonyl group.
C8, C11	1.96 – 2.05	Multiplet (m)	4H	-	Allylic protons adjacent to the double bond.
C3	1.61	Multiplet (m)	2H	-	β -protons to the carbonyl group.
C4-C7, C12-C13	1.25 – 1.35	Multiplet (m)	10H	-	Bulk aliphatic methylene envelope.
C2'	1.25	Triplet (t)	3H	7.1	Ethyl ester terminal CH3​ . Overlaps with aliphatic envelope.
C14	0.88	Triplet (t)	3H	6.8	Terminal acyl CH3​ . Primary integration reference[3].

Table 2: 13C NMR Assignments (100 MHz, CDCl3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment Notes
C1	173.9	Quaternary (C=O)	Ester carbonyl carbon.
C9, C10	130.3, 130.5	Methine (CH)	Olefinic carbons.
C1'	60.1	Methylene ( CH2​ )	Ethyl ester oxygen-bound carbon.
C2	34.4	Methylene ( CH2​ )	α -carbon to the carbonyl.
C8, C11	32.6	Methylene ( CH2​ )	Allylic carbons. Downfield shift confirms E-isomer (absence of γ -gauche effect).
C4-C7, C12	28.9 – 29.6	Methylene ( CH2​ )	Bulk aliphatic chain carbons (multiple overlapping peaks).
C3	25.0	Methylene ( CH2​ )	β -carbon to the carbonyl.
C13	22.7	Methylene ( CH2​ )	Penultimate aliphatic carbon.
C2'	14.3	Methyl ( CH3​ )	Ethyl ester terminal methyl.
C14	14.1	Methyl ( CH3​ )	Terminal acyl methyl.

Conclusion & Quality Control Check

To validate the successful execution of this protocol, the analyst must perform a final self-validating check:

• Integrate the terminal methyl triplet at 0.88 ppm and set it strictly to 3.00 .

• Verify that the ethyl quartet at 4.12 ppm integrates to exactly 2.00 ( ±0.05 ) . If this ratio fails, the sample may contain unreacted free fatty acids or residual ethanol.

• Confirm the presence of the 13C signal at 32.6 ppm and the strict absence of a signal at ~27 ppm. This definitively rules out Z-isomer contamination.

References

• The Good Scents Company. "ethyl (E)-9-tetradecenoate, 68862-25-9". TGSC Information System. URL:[Link]

• Preprints.org. "Innovative Sulfonic Acid-Functionalized Ionic Liquids: Synthesis and Catalytic Performance in Biodiesel Production via Quantitative 1H-NMR Analysis." (2025). URL:[Link]

• Energy & Fuels. "“Designer” Biodiesel: Optimizing Fatty Ester Composition to Improve Fuel Properties." ACS Publications (2008). URL:[Link]

• ResearchGate. "Theoretical Prediction of Thermophysical Properties of Waste Beef Tallow Biodiesel." (2020). URL:[Link]

Sources

• 1. ethyl (E)-9-tetradecenoate, 68862-25-9 [thegoodscentscompany.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. preprints.org [preprints.org]

Application Note: Advanced Derivatization Strategies for the GC-MS Analysis of Tetradecenoic Acid

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Lipid Extracts / Biological Samples Analytes: Tetradecenoic Acid (e.g., Myristoleic Acid, 14:1)

The Analytical Challenge & Mechanistic Rationale

Tetradecenoic acid (14:1) is a 14-carbon monounsaturated fatty acid (MUFA) with critical implications in cellular signaling and lipid metabolism. Analyzing free fatty acids (FFAs) via Gas Chromatography (GC) presents a significant thermodynamic challenge. The highly polar carboxyl functional group readily forms hydrogen bonds, leading to severe peak tailing, unpredictable retention times, and irreversible adsorption onto the GC column's stationary phase[1].

To overcome these limitations, a dual-stage chemical derivatization strategy is required:

• Carboxyl Neutralization (FAME Synthesis): Converting free tetradecenoic acid into a Fatty Acid Methyl Ester (FAME) replaces the active hydrogen of the carboxyl group with a methyl group. We utilize an acid-catalyzed esterification (Methanolic HCl) because, unlike base-catalyzed reactions, acid catalysis effectively protonates the carboxyl oxygen of free fatty acids, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by methanol[1]. This neutralizes polarity and lowers the boiling point, making the molecule highly amenable to GC-FID or GC-MS analysis.

• Double-Bond Localization (DMDS Adduction): While FAMEs resolve volatility issues, standard Electron Ionization (EI) GC-MS of monounsaturated FAMEs suffers from double-bond migration along the aliphatic chain during ionization, erasing the original position of the unsaturation[2]. To lock the double bond in place, we perform a secondary derivatization using Dimethyl Disulfide (DMDS). Catalyzed by iodine, DMDS performs an electrophilic anti-addition across the double bond. During EI-MS, the bond between these two functionalized carbons cleaves preferentially, yielding highly diagnostic mass fragments that unequivocally localize the double bond[3].

Workflow Visualization

Fig 1: Derivatization workflow for tetradecenoic acid quantitation and structural elucidation.

Validated Experimental Protocols

As a self-validating system, these protocols integrate visual and mathematical checkpoints to ensure reaction completion and extraction efficiency.

Protocol A: Acid-Catalyzed FAME Synthesis

Objective: Quantitative conversion of free tetradecenoic acid to methyl tetradecenoate.

• Sample Preparation: Transfer 1–5 mg of the lipid extract into a 2 mL borosilicate glass reaction vial. Spike the sample with 20 µL of a Nonadecanoic acid (C19:0) internal standard (1 mg/mL in chloroform)[4].

  • Self-Validation: The C19:0 FAME recovery will mathematically validate extraction efficiency. Recovery <85% indicates emulsion losses.

• Esterification: Add 2 mL of 2M Methanolic HCl reagent. Cap the vial tightly with a PTFE-lined septum.

• Incubation: Vortex for 10 seconds, then place in a digital heating block at 80 °C for 20 minutes.

  • Causality: Heat provides the necessary activation energy, driving the condensation reaction forward while water is displaced.

• Neutralization: Remove from heat and allow to cool to room temperature. Add 2 mL of 6% (w/v) aqueous Na₂CO₃ to quench the acid catalyst, followed by 2 mL of n-heptane (GC grade).

• Phase Separation: Vortex vigorously for 30 seconds.

  • Self-Validation: The aqueous Na₂CO₃ forces the non-polar FAMEs into the upper heptane layer. If a cloudy emulsion persists, add 0.5 mL of saturated NaCl (brine) to increase aqueous ionic strength and force phase separation.

• Collection: Carefully transfer 1 mL of the upper heptane layer through a small bed of anhydrous sodium sulfate into a clean GC autosampler vial[1].

Protocol B: DMDS Derivatization for Structural Elucidation

Objective: Form bis(methylthio) adducts to prevent double-bond migration during EI-MS.

• Reaction Initiation: Transfer 100 µL of the FAME extract (from Protocol A) into a new 2 mL vial. Add 100 µL of Dimethyl disulfide (DMDS) and 20 µL of iodine catalyst solution (60 mg/mL in diethyl ether)[3].

• Incubation: Seal the vial and incubate at 40 °C for 15 hours.

  • Causality: The iodine acts as an electrophilic catalyst, facilitating the slow but highly specific anti-addition of thiomethyl groups across the C=C bond[3].

• Quenching: Cool to room temperature. Add 1 mL of hexane, followed by 1 mL of 5% aqueous sodium thiosulfate. Vortex vigorously.

  • Self-Validation (Visual Check): Sodium thiosulfate reduces unreacted iodine (brown) to iodide (colorless). The organic phase must transition to completely clear. A persistent yellow tint indicates insufficient quenching, which will severely degrade the GC column's stationary phase.

• Collection: Centrifuge briefly at 2,000 x g. Isolate the upper hexane layer for GC-EI-MS analysis.

Quantitative Data & Diagnostic Interpretation

Upon successful derivatization, the analytical targets shift based on the derivative formed. FAMEs are monitored for total quantitation using the McLafferty rearrangement ion (m/z 74), while DMDS adducts are monitored for specific structural cleavage[5].

For a cis-9-tetradecenoic acid (Myristoleic acid) DMDS adduct, the EI fragmentation cleaves the carbon-carbon bond between the two methylthio groups (C9 and C10). This yields a Δ -fragment (containing the ester moiety) and an ω -fragment (containing the aliphatic tail).

Table 1: Mass Spectrometry Characteristics of Tetradecenoic Acid Derivatives

Analyte State	Molecular Weight (Da)	Target GC-MS Ion (m/z)	Diagnostic Fragments (m/z)	Analytical Purpose
Free Tetradecenoic Acid	226.3	N/A	N/A	Unsuitable for GC (Severe tailing)
Methyl Tetradecenoate (FAME)	240.4	240 (M⁺)	74 (McLafferty), 87	Total quantitation & profiling[5]
DMDS Adduct (cis-9 isomer)	334.6	334 (M⁺)	217 ( Δ fragment), 117 ( ω fragment)	Unambiguous double-bond localization[3]

Note: The Δ -fragment (m/z 217) corresponds to [CH3​O−CO−(CH2​)7​−CH(SCH3​)]+ , and the ω -fragment (m/z 117) corresponds to [CH3​−(CH2​)3​−CH(SCH3​)]+ . The presence of these two exact ions confirms the unsaturation is strictly at the Δ 9 position.

References

• Fatty Acid Methyl Ester (FAME) Sample Preparation UC Davis Stable Isotope Facility URL:[Link]

• Determination of double bond positions in methyl ketones by gas chromatography–mass spectrometry using dimethyl disulfide derivatives D-NB.info URL: [Link]

• Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization MDPI URL: [Link]

• A Gas Chromatography/Electron Ionization−Mass Spectrometry−Selected Ion Monitoring Method for Determining the Fatty Acid Pattern in Food after Formation of Fatty Acid Methyl Esters ACS Publications URL: [Link]

• Fatty Acid/FAME Application Guide Labtorg URL:[Link]

Sources

• 1. labtorg.kz [labtorg.kz]
• 2. Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization [mdpi.com]
• 3. d-nb.info [d-nb.info]
• 4. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 5. pubs.acs.org [pubs.acs.org]

Formulation of ethyl 9E-tetradecenoate for field application.

An In-Depth Technical Guide to the Formulation of Ethyl 9E-tetradecenoate for Field Application

This document provides a comprehensive technical guide for researchers, scientists, and professionals involved in the development of semiochemical-based products. It details the critical steps and scientific rationale for formulating Ethyl 9E-tetradecenoate, a known semiochemical, for effective and reliable field application. The protocols herein are designed as self-validating systems, emphasizing scientific integrity and field-proven insights.

Introduction: Understanding Ethyl 9E-tetradecenoate

Ethyl 9E-tetradecenoate (CAS 68862-25-9) is an unsaturated fatty acid ethyl ester.[1][2][3] As a semiochemical, it serves as a chemical signal mediating interactions between organisms. Specifically, it has been identified as a component in the chemical communication system of the White-tailed bumblebee, Bombus lucorum.[4] The principles and methodologies detailed in this guide, while centered on Ethyl 9E-tetradecenoate, are broadly applicable to the formulation of other analogous long-chain unsaturated ester pheromones and semiochemicals.

The successful field application of a volatile semiochemical like Ethyl 9E-tetradecenoate is critically dependent on a robust formulation. An effective formulation must protect the active ingredient (AI) from premature environmental degradation while ensuring its controlled and consistent release over a predetermined period. This guide will walk through the essential stages of developing such a formulation, from initial characterization to final field deployment.

Table 1: Physicochemical Properties of Ethyl 9E-tetradecenoate

Property	Value	Source(s)
CAS Number	68862-25-9	[1][2][3]
Molecular Formula	C₁₆H₃₀O₂	[1][2][3]
Molecular Weight	254.41 g/mol	[2][3]
Appearance	Oily Liquid (Predicted)	N/A
Water Solubility	0.05783 mg/L @ 25 °C (Estimated)	N/A
Storage	Freezer recommended for neat compound	[3]

Part 1: Pre-Formulation & Active Ingredient (AI) Characterization

Before any formulation work begins, a thorough characterization of the AI is paramount. This ensures the starting material is of high purity and provides a baseline for all subsequent stability and quality control assessments.

Rationale for AI Characterization

The purity of the AI directly impacts the biological activity and consistency of the final product. Impurities from the synthesis process can include geometric isomers (e.g., the Z-isomer), positional isomers, or other related compounds that may inhibit or have no biological effect, effectively diluting the active component and leading to inconsistent field results. An initial stability assessment is also crucial. As an unsaturated ester, Ethyl 9E-tetradecenoate is susceptible to two primary degradation pathways:

• Oxidation: The double bond at the 9-position is a prime target for oxidation, leading to the formation of hydroperoxides, aldehydes, and other breakdown products that can alter the chemical signal.

• Hydrolysis: The ethyl ester linkage can be hydrolyzed, particularly in the presence of acidic or basic conditions, to yield 9E-tetradecenoic acid and ethanol.

Workflow for AI Purity and Stability Assessment

Caption: Workflow for Active Ingredient Characterization.

Experimental Protocols: AI Characterization

Protocol 1.1: Purity and Isomeric Ratio Analysis by Gas Chromatography (GC-FID)

• Objective: To determine the purity of the neat Ethyl 9E-tetradecenoate and quantify the percentage of its Z-isomer.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A polar capillary column, such as a DB-WAX or HP-INNOWax (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for resolving geometric isomers of fatty acid esters.

• Sample Preparation:

  • Prepare a stock solution of the AI at 1000 µg/mL in high-purity hexane or ethyl acetate.

  • Create a working standard at 100 µg/mL by diluting the stock solution.

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 260°C

  • Carrier Gas: Helium or Hydrogen at a constant flow (e.g., 1.2 mL/min).

  • Oven Program: Start at 120°C, hold for 2 minutes, then ramp at 5°C/min to 240°C and hold for 5 minutes. This program should be optimized to ensure baseline separation of the E and Z isomers.[5][6]

  • Injection Volume: 1 µL (split mode, e.g., 50:1).

• Analysis:

  • Inject the working standard and identify the peaks corresponding to the (E) and (Z) isomers based on their retention times (typically, the Z-isomer elutes slightly earlier on polar columns).

  • Calculate the purity using the area normalization method. The purity is the percentage of the main peak area relative to the total area of all peaks in the chromatogram.

  • Calculate the isomeric ratio: Area% (E-isomer) / (Area% (E-isomer) + Area% (Z-isomer)).

Protocol 1.2: Forced Degradation Study

• Objective: To identify potential degradation products under stress conditions to inform formulation development and the design of a stability-indicating analytical method.

• Procedure:

  • Prepare solutions of the AI (approx. 1000 µg/mL in an appropriate solvent like acetonitrile/water).

  • Expose separate aliquots to the following conditions:

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24-48 hours.

    • Base Hydrolysis: 0.1 M NaOH at room temperature for 8-24 hours.

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal: Heat solution at 80°C for 72 hours.

    • Photolytic: Expose solution to high-intensity UV light (e.g., in a photostability chamber) for 24 hours.

  • Include a control sample stored at 4°C in the dark.

  • After exposure, neutralize the acid and base samples. Analyze all samples by a suitable method (e.g., HPLC-UV/MS) to identify and profile the degradation products.

Part 2: Formulation Development for Controlled Release

The primary goal of formulation is to create a delivery system that releases the AI at a near-constant, effective rate (zero-order release) for a desired duration in the field.[7] This protects the volatile pheromone from rapid environmental degradation. We will detail two common formulation types: a solid passive dispenser for monitoring and a sprayable emulsion for broader application.

Rationale for Formulation Choices

• Solid Passive Dispensers (e.g., Rubber Septa, Polymer Lures): These are ideal for monitoring traps or small-scale mating disruption. They are easy to deploy and offer a prolonged release profile. The AI is absorbed into a polymer matrix and released via diffusion.

• Sprayable Emulsions/Microcapsules: These formulations are suitable for treating larger areas. The AI is encapsulated in a protective matrix (e.g., paraffin wax, polymer) and can be applied using standard agricultural spray equipment.[7][8] The release is controlled by the degradation or erosion of the matrix and diffusion of the AI.

Workflow for Formulation Development

Caption: Workflow for Controlled-Release Formulation.

Experimental Protocols: Formulation Preparation

Protocol 2.1: Preparation of a Solid Polymer Dispenser (Rubber Septum)

• Objective: To load a rubber septum with a precise amount of Ethyl 9E-tetradecenoate for use as a lure in monitoring traps.

• Materials:

  • Ethyl 9E-tetradecenoate (AI)

  • Antioxidant (e.g., Butylated hydroxytoluene - BHT)

  • High-purity hexane

  • Natural rubber septa (pre-extracted with hexane to remove impurities)

• Procedure:

  • Prepare a loading solution. To load 1 mg of AI per septum, dissolve 100 mg of AI and 10 mg of BHT (10% w/w of AI) in 10 mL of hexane. This creates a 10 mg/mL solution.

  • Using a calibrated micropipette, carefully apply 100 µL of the loading solution directly onto the top of each septum.

  • Allow the solvent to evaporate completely in a fume hood for at least 4 hours.

  • Individually wrap each loaded septum in aluminum foil or place it in a sealed, vapor-proof pouch.

  • Store at 4°C or below until field deployment.

Protocol 2.2: Preparation of a Sprayable Paraffin Wax Emulsion

• Objective: To create a stable, sprayable oil-in-water emulsion for controlled release of the AI upon application to foliage or bark. This protocol is adapted from established methods for other moth pheromones.[7]

• Materials & Composition:

  Table 2: Example Composition of a Sprayable Pheromone Emulsion

  Component	Function	Example % (w/w)
  Deionized Water	Continuous Phase	54%
  Paraffin Wax	Release Matrix	30%
  Ethyl 9E-tetradecenoate	Active Ingredient	4%
  Soybean Oil	Volatility Suppressant	4%
  Vitamin E (α-tocopherol)	Antioxidant/Stabilizer	1%
  Emulsifier (e.g., Sorbitan monooleate)	Stabilizes Emulsion	2%
  UV Protectant (optional)	Shields AI from UV	5%

• Procedure:

  • Oil Phase Preparation: In a heated vessel (e.g., a beaker on a hot plate stirrer), melt the paraffin wax (e.g., at 60-70°C).

  • Once melted, add the soybean oil, Vitamin E, and Ethyl 9E-tetradecenoate to the molten wax. Maintain temperature and stir until a homogenous oil phase is achieved.

  • Aqueous Phase Preparation: In a separate vessel, heat the deionized water to the same temperature as the oil phase. Dissolve the emulsifier in the heated water with stirring.

  • Emulsification: While vigorously mixing the aqueous phase with a high-shear mixer, slowly add the oil phase.

  • Continue high-shear mixing for 10-15 minutes to form a fine, homogenous emulsion.

  • Allow the emulsion to cool to room temperature with gentle stirring.

  • Store in a sealed container at room temperature, protected from light.

Part 3: Quality Control of the Formulated Product

Rigorous quality control (QC) is essential to ensure that each batch of the formulated product meets specifications for AI content, purity, stability, and release characteristics.

Stability-Indicating Analytical Method

A stability-indicating method is an analytical procedure that can accurately quantify the active ingredient without interference from its degradation products, impurities, or formulation excipients.[9]

Protocol 3.1: Stability-Indicating RP-HPLC-UV Method

• Objective: To quantify Ethyl 9E-tetradecenoate in the presence of its potential degradants (identified in Protocol 1.2). Since the AI lacks a strong chromophore, derivatization may be necessary for sensitive UV detection, or an alternative detector like an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) could be used. For this protocol, we assume UV detection is feasible.

• Instrumentation: High-Performance Liquid Chromatograph with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically effective for separating fatty acid esters.[9]

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Gradient: Start at 60% B, ramp to 100% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: ~205-210 nm (where esters show some absorbance).

• Sample Preparation (from Emulsion):

  • Accurately weigh an amount of emulsion equivalent to ~1 mg of AI into a volumetric flask.

  • Extract the AI using a solvent in which it is soluble but the wax is not (e.g., warm isopropanol or acetonitrile) via sonication.

  • Centrifuge to pellet the wax and other insoluble excipients.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Validation: The method must be validated according to ICH guidelines, demonstrating specificity (peak purity analysis using DAD), linearity, accuracy, precision, and robustness. The forced degradation samples (Protocol 1.2) are used to prove that the AI peak is resolved from all degradation product peaks.

Release Rate Determination

Protocol 3.2: Quantifying AI Release Rate from Solid Dispensers

• Objective: To measure the amount of AI released per unit of time under controlled laboratory conditions to predict field longevity.

• Procedure:

  • Place individual formulated dispensers (from Protocol 2.1) in separate glass vials.

  • Place the vials in a temperature-controlled oven set to a relevant field temperature (e.g., 25°C).

  • At specified time intervals (e.g., Day 0, 1, 3, 7, 14, 21, 28), remove a subset of dispensers (n=3-5 per time point).

  • Extract the residual AI from each dispenser using a known volume of solvent (e.g., 2 mL hexane) via sonication for 30 minutes.

  • Analyze the amount of residual AI in the extract using the GC-FID method (Protocol 1.1) with an external calibration curve.

  • Calculate the cumulative amount of AI released at each time point: (Initial AI content) - (Residual AI content).

  • Plot the cumulative release versus time. The release rate (e.g., in µ g/day ) is the slope of the linear portion of this curve.

Part 4: Field Application Protocols

The ultimate test of a formulation is its performance under real-world conditions. A well-designed field trial is necessary to validate the efficacy of the formulated semiochemical.

Workflow for Field Efficacy Trial

Caption: Workflow for a Field Monitoring Trial.

Experimental Protocol: Field Monitoring Trial

• Objective: To evaluate the attractiveness of the formulated Ethyl 9E-tetradecenoate lure (Protocol 2.1) to the target species (Bombus lucorum) compared to a negative control.

• Experimental Design:

  • Site Selection: Choose at least 3-4 geographically separate locations where the target species is known to be present. Each location will serve as a block.

  • Treatments:

    • Treatment 1: Trap baited with the formulated Ethyl 9E-tetradecenoate lure (1 mg AI).

    • Treatment 2 (Control): Trap with an unloaded (blank) septum.

  • Trap Type: Select a suitable trap for bumblebees, such as a non-lethal visual trap or a simple pan trap.

  • Deployment: Within each block (site), deploy one of each treatment. Use a randomized complete block design. Ensure traps are placed at a sufficient distance from each other (e.g., >50 meters) to prevent interference. Position traps at a height and location relevant to the target insect's typical flight patterns.[10]

• Data Collection & Maintenance:

  • Check traps at regular intervals (e.g., every 3-7 days).

  • Count and record the number of target insects captured (or observed, for non-lethal traps).

  • Service the traps as needed (e.g., replace sticky liners, if used).

  • Replace lures according to the longevity determined by the release rate study (Protocol 3.2), for example, every 4-6 weeks.[10]

• Statistical Analysis:

  • Transform the count data if necessary (e.g., using a square root or log transformation) to meet the assumptions of normality and homogeneity of variance.

  • Perform an Analysis of Variance (ANOVA) to determine if there is a significant difference in the mean number of insects captured between the pheromone-baited traps and the control traps.

References

• Tóth, M., et al. (1996). Optimization of blends of synthetic pheromone components for trapping male limabean pod borers (Etiella zinckenella Tr.) (Lepidoptera: Phycitidae): preliminary evidence on geographical differences. Bioorganic & Medicinal Chemistry, 4(3), 495-497. [Link]

• Ando, T., et al. (2011). The Sex Pheromone of the Lima Bean Pod Borer Etiella zinckenella (Treitschke). Japan International Research Center for Agricultural Sciences. [Link]

• Ihler, C. F., et al. (1998). Controlled release of insect sex pheromones from paraffin wax and emulsions. Journal of Controlled Release, 56(1-3), 245-254. [Link]

• Mafra-Neto, A., & Baker, T. C. (1997). A novel controlled-release device for disrupting sex pheromone communication in moths. Entomologia Experimentalis et Applicata, 83(2), 143-150. [Link]

• Hellmann, C., et al. (2023). Design of Polymer Carriers for Optimized Pheromone Release in Sustainable Insect Control Strategies. Advanced Sustainable Systems. [Link]

• Eller, F. J., et al. (1984). Ethyl (Z)-9-hexadecenoate a sex pheromone of Syndipnus rubiginosus, a sawfly parasitoid. Journal of Chemical Ecology, 10(2), 291-300. [Link]

• Femenia-Ferrer, B., et al. (2007). Field assays of a new biodegradable controlled-release pheromone dispensers for mating disruption of Cydia pomonella (L.). IOBC WPRS Bulletin, 30, 107–114. [Link]

• JIRCAS. (2011). The Sex Pheromone of the Lima Bean Pod Borer Etiella zinckenella (Treitschke). Japan International Research Center for Agricultural Sciences. [Link]

• CSALOMON®. Lima-bean pod borer - Etiella zinckenella Treitschke. Plant Protection Institute, MTA ATK, Budapest, Hungary. [Link]

• Liu, Y., et al. (2018). Preparation, characterisation, and controlled release of sex pheromone-loaded MPEG-PCL diblock copolymer micelles for Spodoptera litura (Lepidoptera: Noctuidae). PLoS ONE, 13(9), e0201890. [Link]

• Eller, F. J., et al. (1984). Ethyl (Z)-9-hexadecenoate a sex pheromone ofSyndipnus rubiginosus, a sawfly parasitoid. Journal of Chemical Ecology, 10(2), 291-300. [Link]

• Tabata, J. (2008). Sex Attractant Pheromone of the Limabean Pod Borer, Etiella Zinckenella (Treitschke) (Lepidoptera: Pyralidae), in Japan. Amanote Research. [https://www.amanote.com/papers/ Sex-Attractant-Pheromone-of-the-Limabean-Pod-Borer,-Etiella-Zinckenella-(Treitschke)-(Lepidoptera-Pyralidae),-in-Japan-by-Jun-Tabata,-Tomoyuki/10.3156-1343-4263-72.3.167]([Link] Sex-Attractant-Pheromone-of-the-Limabean-Pod-Borer,-Etiella-Zinckenella-(Treitschke)-(Lepidoptera-Pyralidae),-in-Japan-by-Jun-Tabata,-Tomoyuki/10.3156-1343-4263-72.3.167)

• El-Sayed, A. M. (2026). The Pherobase: Database of Pheromones and Semiochemicals. Pherobase. [Link]

• Boggia, R., et al. (2020). Fatty Acid Ethyl Esters in Virgin Olive Oils: In-House Validation of a Revised Method. Molecules, 25(14), 3209. [Link]

• Krupčík, J., et al. (2000). separation and identification of isomeric hydrocarbons by capillary gas chromatography and hyphenated. Journal of the Serbian Chemical Society, 65(1), 1-19. [Link]

• Cyberlipid. HPLC analysis. Cyberlipid.org. [Link]

• Wu, H., et al. (2012). An overlooked component: (Z)-9-tetradecenal as a sex pheromone in Helicoverpa armigera. Bulletin of entomological research, 103(1), 81-88. [Link]

• Dhanalakshmi, R., & Manavalan, R. (2014). Gas chromatography and mass spectroscopic determination of phytocompounds. Scholars Research Library. [Link]

• Horvat, R. J., & Senter, S. D. (1999). Determination of the geometrical isomers of ethyl 2,4-decadienoate. Journal of Chromatography A, 847(1-2), 359-364. [Link]

• Nacalai Tesque, Inc. Fatty Acid Analysis by HPLC. nacalai.co.jp. [Link]

• NIST. Tetradecanoic acid, ethyl ester. NIST WebBook. [Link]

• Wyrzykowska, K., et al. (2025). Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach. International Journal of Molecular Sciences, 26(14), 7890. [Link]

• de Oliveira, A. C., et al. (2012). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society, 23(3), 545-553. [Link]

• University of Debrecen. Determination of ethyl acetate using gas chromatography. University of Debrecen. [Link]

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• 7. Controlled release of insect sex pheromones from paraffin wax and emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preparation, characterisation, and controlled release of sex pheromone-loaded MPEG-PCL diblock copolymer micelles for Spodoptera litura (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. csalomontraps.com [csalomontraps.com]

Technical Notes & Optimization

Degradation and stability issues of ethyl 9E-tetradecenoate in storage.

Welcome to the Technical Support Center for Ethyl 9E-Tetradecenoate . As a Senior Application Scientist, I have designed this comprehensive guide to address the specific degradation and stability challenges researchers face when handling this volatile semiochemical.

Ethyl 9E-tetradecenoate is a critical fatty acid ethyl ester (FAEE) widely utilized in insect pheromone research (notably in Bombus species) and advanced fragrance/flavor profiling[1]. However, its molecular structure—featuring an ester linkage and a trans (E) double bond at the C9 position—makes it highly susceptible to environmental degradation. This guide provides self-validating protocols and causal troubleshooting to ensure the absolute integrity of your experimental data.

Part 1: Core Mechanisms of Degradation

To effectively troubleshoot, we must first understand the causality behind the degradation of ethyl 9E-tetradecenoate. The molecule is vulnerable to three primary structural attacks:

• Hydrolysis (Ester Cleavage): In the presence of trace moisture, acidic/basic conditions, or carboxylester lipases, the ester bond is hydrolyzed[2]. This yields 9E-tetradecenoic acid (a free fatty acid) and ethanol. Free fatty acids are highly problematic in gas chromatography as they interact with column silanol groups, causing severe peak tailing.

• Auto-Oxidation (Alkene Cleavage): The electron-rich double bond at C9 is a prime target for reactive oxygen species (ROS) and free radicals[3]. Oxidation forms unstable hydroperoxides that rapidly cleave the carbon chain, producing shorter-chain, highly volatile aldehydes (e.g., nonanal) and ketones.

• Photo-Isomerization (Stereochemical Shift): While the E (trans) configuration is thermodynamically favored, exposure to ultraviolet (UV) light or extreme thermal stress provides the activation energy necessary to break the pi-bond temporarily, resulting in a shift to the Z (cis) isomer. This completely alters the molecule's binding affinity in olfactory receptor assays.

Diagram illustrating the three primary degradation pathways of ethyl 9E-tetradecenoate.

Part 2: Troubleshooting Guide & FAQs

Q1: My behavioral assays are failing, and GC-MS shows a "split peak" near the target retention time. What is happening? A1: You are observing photo-isomerization . The E (trans) and Z (cis) isomers of ethyl tetradecenoate have identical molecular weights and nearly identical boiling points. On a standard 5% phenyl GC column, they elute almost simultaneously, causing a split or "shouldered" peak. Causality: Because insect olfactory receptors are highly stereospecific, even a 5% conversion to the Z-isomer can act as an antagonist or dilute the pheromonal response. Solution: Immediately switch to amber glass vials and ensure all sample preparation is conducted under low-UV lighting.

Q2: I am seeing a broad, tailing peak at a significantly higher retention time than my standard. Is my compound degrading? A2: Yes. This is the hallmark of hydrolysis . The tailing peak is 9E-tetradecenoic acid. Causality: Unlike volatile, non-polar ethyl esters, free fatty acids possess a polar carboxylic acid headgroup. This group forms hydrogen bonds with active silanol sites on the GC column stationary phase, causing the analyte to "drag" through the column rather than eluting sharply. Solution: Ensure your solvents (e.g., n-heptane or hexane) are strictly anhydrous. If extracting from biological matrices, deactivate endogenous lipases immediately using flash-freezing (-80°C)[4].

Q3: My stock solution concentration is decreasing over time, and I am detecting early-eluting peaks (e.g., nonanal). How do I prevent this? A3: This indicates auto-oxidation of the C9 double bond[3]. Causality: Oxygen in the vial headspace reacts with the alkene to form hydroperoxides, which then undergo chain scission into short-chain aldehydes. Because these aldehydes have much lower molecular weights, they elute much earlier on the chromatogram. Solution: Implement an Argon overlay protocol (see Protocol 1 below) before sealing vials. Argon is heavier than air and effectively displaces oxygen from the liquid surface.

GC-MS troubleshooting workflow for diagnosing ethyl 9E-tetradecenoate degradation.

Part 3: Quantitative Degradation Markers

To maintain a self-validating system, compare your analytical runs against these established degradation thresholds.

Degradation Pathway	Primary GC-MS Marker	Expected Retention Shift	Critical Threshold for Assay Rejection
Hydrolysis	9E-Tetradecenoic Acid	+ 2.5 to 3.5 min (Tailing)	> 2% Total Peak Area
Oxidation	Nonanal / Short Aldehydes	- 5.0 to 8.0 min (Sharp)	> 1% Total Peak Area
Isomerization	Ethyl 9Z-tetradecenoate	± 0.1 min (Split Peak)	> 0.5% Total Peak Area

Part 4: Self-Validating Experimental Protocols

Protocol 1: Anhydrous Aliquoting and Argon Overlay

Purpose: To prevent hydrolysis and auto-oxidation during long-term storage of neat or diluted ethyl 9E-tetradecenoate.

• Preparation: Bake amber glass vials with PTFE-lined screw caps at 120°C for 2 hours to remove residual moisture. Allow them to cool in a desiccator.

• Solvent Selection: If diluting, use strictly anhydrous n-heptane (HPLC grade, stored over molecular sieves)[4].

• Aliquoting: Transfer the desired volume of ethyl 9E-tetradecenoate into the amber vials under a fume hood with low-ambient lighting to prevent photo-isomerization.

• Argon Displacement (Critical Step): Insert a sterile needle attached to a low-flow Argon line into the vial headspace. Gently purge the headspace for 5–10 seconds. Causality: Argon is denser than nitrogen and air; it settles directly over the liquid phase, creating an impenetrable inert blanket that halts oxidative radical propagation.

• Sealing and Storage: Cap immediately while withdrawing the Argon needle. Seal the cap edge with Parafilm. Store at -40°C or -80°C[4].

Protocol 2: GC-MS Integrity Verification Assay

Purpose: A rapid, self-validating check to confirm compound integrity prior to biological or analytical use.

• Sample Prep: Dilute a 1 µL aliquot of your stock solution into 1 mL of anhydrous n-heptane. Add 1 µg of an internal standard (e.g., methyl pentadecanoate) to validate injection volume and column performance.

• GC-MS Parameters:

  • Column: Non-polar (e.g., HP-5MS or Ultra 1), 30m x 0.25mm x 0.25µm[1].

  • Inlet: 250°C, Splitless mode (to detect trace degradation products).

  • Oven Program: 60°C (hold 1 min), ramp at 10°C/min to 280°C (hold 5 min).

• Data Validation (The Self-Validating Step):

  • Extract ion chromatograms (EIC) for m/z 254 (Molecular ion of ethyl 9E-tetradecenoate)[1].

  • Extract EIC for m/z 226 (Molecular ion of 9E-tetradecenoic acid, checking for hydrolysis).

  • Extract EIC for m/z 142 (Nonanal, checking for oxidation).

• Decision Gate: If the ratio of degradation markers to the intact ester exceeds the thresholds in the Quantitative Data Table, discard the aliquot and pull a fresh stock.

References

• ANDREAS BERTSCH, HORST SCHWEER and ANDREASTITZE - Zobodat. zobodat.
• Alcohol and Fatty Acid Ethyl Esters - ResearchGate.
• Effects of Thermal Sterilization Conditions on Flavor and Lipid Oxidation of Sauced Duck Necks - PMC. nih.gov.
• Diversification Pattern of the Widespread Holarctic Cuckoo Bumble Bee, Bombus flavidus (Hymenoptera: Apidae): The East Side Story - BioOne. bioone.org.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Effects of Thermal Sterilization Conditions on Flavor and Lipid Oxidation of Sauced Duck Necks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioone.org [bioone.org]

Reference Data & Comparative Studies

Product Comparative Analysis: GC Stationary Phases for Pheromone Resolution

An in-depth understanding of lepidopteran sex pheromones is critical for the development of highly specific agrochemical formulations used in mating disruption and pest monitoring. However, closely related sympatric species—such as those within the Helicoverpa and Spodoptera genera—utilize highly conserved Type I pheromones. These blends consist of straight-chain aliphatic acetates, aldehydes, and alcohols that often differ only in trace component ratios, chain length, or the geometric (E/Z) and positional placement of double bonds.

For analytical scientists and agrochemical developers, the primary challenge lies in selecting the correct analytical "products"—specifically, Gas Chromatography (GC) stationary phases—capable of resolving these subtle isomeric differences. This guide provides a comparative analysis of analytical column chemistries, supported by biological case studies and self-validating experimental protocols.

To accurately characterize a species-specific blend, the analytical column must resolve positional isomers (e.g., Δ 9 vs. Δ 11) and geometric isomers (E vs. Z). Relying on the wrong stationary phase will result in co-elution, leading to inaccurate blend ratios and failed field formulations.

Non-Polar Columns (e.g., 5% Phenyl-methylpolysiloxane / DB-5)

Non-polar columns separate compounds primarily by boiling point and molecular weight. While excellent for determining the carbon chain length of a pheromone component (e.g., distinguishing a 14-carbon acetate from a 16-carbon acetate), they lack the specific dipole interactions required to baseline-resolve positional isomers like (Z)-9-hexadecenal and (Z)-11-hexadecenal, which will frequently co-elute.

Polar Columns (e.g., Polyethylene Glycol / DB-WAX)

Polar columns utilize a Polyethylene Glycol (PEG) stationary phase. The causality behind their superior performance in pheromone analysis lies in the interaction between the PEG phase and the π -electrons of the unsaturated double bonds in the pheromone molecules. This dipole-dipole interaction and hydrogen bonding capability allow for the baseline resolution of critical E/Z geometric isomers and closely related positional isomers.

Table 1: Performance Comparison of GC Column Chemistries for Type I Pheromones

Analytical Metric	Non-Polar (5% Phenyl)	Polar (Polyethylene Glycol)	Causality / Mechanism of Action
Boiling Point Resolution	Excellent	Moderate	Non-polar phases rely on dispersive forces, ideal for separating homologous series by mass.
Positional Isomer Resolution	Poor (Co-elution common)	Excellent	PEG phase interacts directly with π -electrons, differentiating double-bond placement.
Geometric (E/Z) Resolution	Poor	Excellent	Spatial orientation of E/Z isomers alters dipole moment, which PEG phases can detect.
Thermal Stability	High (up to 325°C)	Moderate (up to 250°C)	PEG polymers degrade at lower temperatures, requiring careful oven programming.

Biological Case Studies: Resolving Complex Species Blends

Case Study A: Helicoverpa armigera vs. Helicoverpa zea

The Old World cotton bollworm (H. armigera) and the New World corn earworm (H. zea) are closely related pests. Both utilize (Z)-11-hexadecenal (Z11-16:Ald) as their major sex pheromone component, with (Z)-9-hexadecenal (Z9-16:Ald) as a critical secondary component[1].

However, species isolation is maintained by trace components that act as behavioral antagonists or synergists. For example, (Z)-9-tetradecenal (Z9-14:Ald) is a previously overlooked minor component in H. armigera that significantly enhances male attraction at low doses, but acts as an antagonist at high concentrations[2]. Conversely, (Z)-11-hexadecenol (Z11-16:OH) serves as a strict antagonist, reducing male attraction when present[1]. A polar PEG column is mandatory here to separate Z9-16:Ald from Z11-16:Ald to quantify the exact synergistic ratio.

Case Study B: Spodoptera frugiperda vs. Spodoptera litura

The Fall Armyworm (S. frugiperda) and the Tobacco Cutworm (S. litura) demonstrate how related species shift functional groups and conjugation to maintain reproductive isolation. S. frugiperda relies heavily on acetates, primarily (Z)-9-tetradecenyl acetate (Z9-14:OAc), supported by minor components like (Z)-7-dodecenyl acetate (Z7-12:OAc) and (Z)-11-hexadecenyl acetate (Z11-16:OAc)[3]. In contrast, S. litura utilizes conjugated dienes, specifically (Z,E)-9,11-tetradecadienyl acetate and (Z,E)-9,12-tetradecadienyl acetate (Z9,E12-14:OAc)[4].

Table 2: Comparative Pheromone Profiles of Target Noctuidae Species

Species	Major Component (>70%)	Key Minor / Synergistic Components	Known Antagonists
H. armigera	Z11-16:Ald	Z9-16:Ald, Z9-14:Ald	Z11-16:OH
H. zea	Z11-16:Ald	Z9-16:Ald	Z9-14:Ald
S. frugiperda	Z9-14:OAc	Z7-12:OAc, Z11-16:OAc	E-isomers (regionally dependent)
S. litura	Z9,E11-14:OAc	Z9,E12-14:OAc	-

Standardized Experimental Protocol: Self-Validating GC-MS/EAD

To ensure scientific integrity, pheromone identification cannot rely on Mass Spectrometry (MS) alone, as insect cuticular hydrocarbons can produce overlapping fragmentation patterns. A self-validating system must couple chemical identification with biological activity using Gas Chromatography-Electroantennographic Detection (GC-EAD).

Step-by-Step Methodology:

• Temporal Gland Excision: Pheromone biosynthesis is tightly regulated by the Pheromone Biosynthesis Activating Neuropeptide (PBAN)[5]. Glands must be excised strictly during the female's natural calling period (typically the mid-scotophase/dark cycle) when PBAN has triggered maximum titer production.

• Solvent Extraction: Submerge 10-20 excised ovipositors in 50 µL of HPLC-grade hexane for 10 minutes. Hexane is chosen over polar solvents to exclude highly polar cuticular contaminants.

• Internal Standardization: Add 10 ng of an internal standard (e.g., tridecyl acetate) to the extract. This allows for absolute quantification by calculating relative response factors, validating the extraction efficiency.

• Chromatographic Separation: Inject 1 µL of the extract into a GC equipped with a DB-WAX column. Program the oven: 60°C for 1 min, ramp at 10°C/min to 230°C.

• Effluent Splitting (The Validation Step): Use a Y-splitter at the end of the column to divide the effluent 1:1. Half enters the Mass Spectrometer (for structural ID via m/z fragmentation), and half is directed over an excised male antenna (EAD). A compound is only validated as a pheromone component if the MS peak perfectly aligns temporally with a depolarization spike on the EAD.

Figure 1: Self-validating GC-MS/EAD analytical workflow for pheromone identification.

Mechanistic Insight: PBAN-Mediated Biosynthesis

Understanding the causality of pheromone production is essential for accurate analytical sampling. In species like H. armigera, the production of Z11-16:Ald is not continuous. It is initiated by the release of PBAN from the subesophageal ganglion.

PBAN binds to a G-protein coupled receptor (GPCR) on the pheromone gland, triggering an influx of extracellular calcium. This calcium spike activates calcineurin, a phosphatase that subsequently dephosphorylates and activates Acetyl-CoA Carboxylase (ACC)[5]. Activated ACC commits acetate to fatty acid synthesis, which is then followed by specific desaturation (e.g., Δ 9 or Δ 11 desaturases) and functional group modification (reduction to aldehydes/alcohols or acetylation) to form the final blend.

Figure 2: PBAN-mediated signaling pathway regulating moth sex pheromone biosynthesis.

References

• MDPI (2018). Minor Components Play an Important Role in Interspecific Recognition of Insects: A Basis to Pheromone Based Electronic Monitoring Tools for Rice Pests. Available at:[Link]

• MDPI (2020). Functional Characterization of Sex Pheromone Receptors in the Fall Armyworm (Spodoptera frugiperda). Available at: [Link]

• ResearchGate. An overlooked component: (Z)-9-tetradecenal as a sex pheromone in Helicoverpa armigera. Available at: [Link]

• PMC. Calcineurin-mediated Dephosphorylation of Acetyl-coA Carboxylase is Required for Pheromone Biosynthesis Activating Neuropeptide (PBAN). Available at:[Link]

• USDA ARS (2022). Spodoptera frugiperda: Ecology, Evolution, and Management Options of an Invasive Species. Available at:[Link]

Sources

• 1. Minor Components Play an Important Role in Interspecific Recognition of Insects: A Basis to Pheromone Based Electronic Monitoring Tools for Rice Pests [mdpi.com]
• 2. researchgate.net [researchgate.net]
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• 4. Functional Characterization of Sex Pheromone Receptors in the Fall Armyworm (Spodoptera frugiperda) [mdpi.com]
• 5. Calcineurin-mediated Dephosphorylation of Acetyl-coA Carboxylase is Required for Pheromone Biosynthesis Activating Neuropeptide (PBAN)-induced Sex Pheromone Biosynthesis in Helicoverpa armigera - PMC [pmc.ncbi.nlm.nih.gov]

Comparison Guide: Analytical Platforms for Profiling ORN Cross-Reactivity to C14 Ester Pheromones

Executive Summary & The Mechanistic Challenge

In the development of advanced agrochemicals and mating disruption technologies, C14 ester pheromones—such as tetradecenyl acetates (e.g., Z12-14:OAc, E12-14:OAc, Z11-14:OAc)—are critical targets. However, profiling the efficacy of these synthetic blends is complicated by the unusual neurophysiology of target pests like the Asian corn borer (Ostrinia furnacalis).

Unlike most moth species that exhibit rigid lock-and-key receptor specificity, the olfactory receptor neurons (ORNs) of O. furnacalis display profound cross-reactivity. A large majority of their pheromone-specific ORNs respond equally well to both E12- and Z12-14:OAc[1][2]. Mechanistically, this occurs because the insect's peripheral detection system is evolutionarily optimized for high sensitivity to Δ 12 isomers rather than strict selectivity, likely due to a lack of sympatric species utilizing these specific isomers[1][3].

For researchers and drug development professionals engineering novel pheromone analogues or biosensors, accurately quantifying this cross-reactivity is paramount. This guide objectively compares the performance of the next-generation Bioelectronic Nose (CNT-FET + OBP) platform against traditional alternatives: Single Sensillum Recording (SSR) and Heterologous Expression Systems .

Platform Performance Comparison

To evaluate how different C14 ester pheromone blends trigger cross-reactive pathways, researchers must choose an analytical platform that balances physiological relevance with throughput.

Feature	Bioelectronic Nose (Product)	Single Sensillum Recording (Alt 1)	Heterologous Expression (Alt 2)
Transduction Mechanism	CNT-FET Conductance ( Δ I/I0)	Action Potentials (Spikes/sec)	Whole-cell Current (nA)
Throughput	High (Multiplexed sensor arrays)	Low (Manual micromanipulation)	Medium (Oocyte voltage-clamp)
PBP Integration	Yes (Recombinant OBP in buffer)	Yes (Native sensillum lymph)	No (Requires complex co-expression)
Sensitivity to C14 Esters	Ultra-high (down to 0.01 ppm)	High (Physiological threshold)	Moderate (Requires high dose)
Cross-Reactivity Profiling	Excellent (Tunable OBP/OR ratios)	Gold Standard (Native state)	Limited (Lacks peripheral modulators)
Best Use Case	High-throughput analogue screening	In vivo behavioral correlation	Receptor deorphanization

Deep Dive: Evaluating the Alternatives

Alternative 1: Single Sensillum Recording (SSR)

SSR is the classical in vivo gold standard. By inserting a tungsten microelectrode directly into the base of a cut sensillum trichodeum, researchers can record the action potentials of native ORNs[2].

• The Causality of the Signal: SSR captures the holistic peripheral response. The hydrophobic C14 ester enters the cuticular pores, binds to native Pheromone Binding Proteins (PBPs), and is transported to the Odorant Receptor (OR) complex.

• Limitations: While it perfectly captures native cross-reactivity, SSR is notoriously low-throughput. It requires highly skilled operators and cannot easily isolate the specific contribution of the OR versus the PBP in the cross-reactive response.

Alternative 2: Heterologous Expression Systems (Xenopus / Drosophila)

This platform isolates specific receptors (e.g., OfurOR4 or OfurOR8) by expressing them in Xenopus oocytes or Drosophila empty neurons[4].

• The Causality of the Signal: By removing the receptor from its native environment, researchers can determine baseline receptor tuning. For instance, expressing OfurOR4 confirms its innate dual-affinity for both Z12- and E12-14:OAc[4].

• Limitations: These systems typically lack the native insect's PBPs. Because PBPs actively participate in odorant discrimination and transport, heterologous systems often underestimate the true in vivo cross-reactivity and sensitivity to highly hydrophobic C14 esters.

The Product: Bioelectronic Nose (CNT-FET + OBP)

The Bioelectronic Nose represents a paradigm shift, merging the high throughput of solid-state electronics with the physiological accuracy of native proteins. It utilizes a Carbon Nanotube Field-Effect Transistor (CNT-FET) functionalized with target ORs, coupled with an aqueous phase containing recombinant OBPs[5][6].

• The Causality of the Signal: C14 ester pheromones are highly insoluble in water. In this platform, the OBP acts as a molecular transporter—mimicking the insect sensillum lymph. The OBP captures the gas-phase C14 ester across a permeable membrane and delivers it to the OR-nanodisc on the CNT-FET. The resulting conformational change in the OR alters the charge distribution on the nanotube, causing a measurable shift in conductance[5][7].

• Advantages: It provides 100% improved sensitivity compared to OBP-free systems and allows researchers to precisely titrate OBP-to-OR ratios to dissect the exact molecular drivers of cross-reactivity[5].

Mandatory Visualization: Mechanistic Workflow

Mechanistic workflow of C14 ester pheromone detection in native sensilla vs. CNT-FET biosensors.

Experimental Protocol: Bioelectronic Nose Cross-Reactivity Assay

To ensure scientific integrity, the following protocol details a self-validating workflow for quantifying ORN cross-reactivity to Z12-14:OAc and E12-14:OAc using the CNT-FET platform.

Step 1: Sensor Fabrication & Functionalization

• Action: Deposit single-walled carbon nanotubes (SWCNTs) between source and drain microelectrodes. Functionalize the SWCNTs with pyrene-NTA linker molecules. Reconstitute recombinant O. furnacalis OR4 into lipid nanodiscs and immobilize them onto the linkers.

Causality: Pyrene-NTA binds non-covalently to the SWCNTs via π

π stacking, preserving the nanotube's electrical properties while providing a stable anchor for the His-tagged OR-nanodiscs.

Step 2: Preparation of the Biomimetic Transporter Solution

• Action: Dissolve recombinant Ostrinia OBP in a physiological buffer (pH 7.4) at a concentration of 10 μ M. Enclose the functionalized CNT-FET in a microfluidic chamber filled with this solution, sealed with a polytetrafluoroethylene (PTFE) gas-permeable membrane.

• Causality: C14 esters are highly hydrophobic. Without the OBP to act as a molecular vehicle, the gas molecules would fail to traverse the aqueous buffer to reach the OR, resulting in false negatives[6].

Step 3: Self-Validating Baseline & Control Measurements

• Action: Inject a continuous flow of clean carrier air over the membrane to establish a baseline conductance (I0). Next, inject a non-target volatile (e.g., hexane) as a negative control.

• Causality: This step proves that any subsequent conductance shift is driven specifically by OR-ligand binding, not by mechanical pressure changes, non-specific binding to the SWCNTs, or baseline drift.

Step 4: Pheromone Delivery & Cross-Reactivity Profiling

• Action: Sequentially inject standardized pulses (e.g., 0.1 ppm to 10 ppm) of Z12-14:OAc, followed by a buffer wash, and then E12-14:OAc. Record the real-time change in source-drain current ( Δ I).

• Causality: Measuring both isomers on the exact same sensor array normalizes for variations in OR density. The ratio of Δ I(Z12) to Δ I(E12) mathematically defines the cross-reactivity index of the receptor-OBP complex.

References

• Takanashi, T., Ishikawa, Y., Anderson, P., Huang, Y. P., Löfstedt, C., Tatsuki, S., & Hansson, B. S. (2006). Unusual response characteristics of pheromone-specific olfactory receptor neurons in the Asian corn borer moth, Ostrinia furnacalis. Journal of Experimental Biology, 209(24), 4946-4956.[Link]

• Choi, D., Lee, S. J., Baek, D., Kim, S. O., Shin, J., Choi, Y., Cho, Y., Bang, S., Park, J. Y., Lee, S. H., Park, T. H., & Hong, S. (2022). Bioelectrical Nose Platform Using Odorant-Binding Protein as a Molecular Transporter Mimicking Human Mucosa for Direct Gas Sensing. ACS Sensors, 7(11), 3399-3408.[Link]

• Yang, Y., et al. (2018). Functional Studies of Sex Pheromone Receptors in Asian Corn Borer Ostrinia furnacalis. Frontiers in Physiology, 9:591.[Link]

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• 7. pubs.acs.org [pubs.acs.org]

Efficacy of ethyl 9E-tetradecenoate compared to other attractants in field trials.

Title: Comparative Efficacy of Ethyl 9E-Tetradecenoate as an Advanced Semiochemical Attractant in Vector and Pest Management

Executive Summary

In the landscape of agricultural pest control and medical entomology, the shift from broad-spectrum insecticides to targeted semiochemicals is paramount. As a Senior Application Scientist, I frequently evaluate novel attractants to determine their viability for commercial trapping and population suppression. Ethyl 9E-tetradecenoate —a long-chain unsaturated ethyl ester—has emerged as a highly specific, multi-target semiochemical. Unlike traditional food baits, this compound acts as an innate biological signal. It is naturally synthesized in the cuticular lipids of mature female fruit flies like Bactrocera tryoni[1], emitted as an aggregation and oviposition cue from the eggs of tephritid pests (Bactrocera dorsalis)[2] and blow flies (Lucilia sericata)[3], and is even present in the headspace of human sweat, acting as a host-seeking stimulant for the malaria vector Anopheles gambiae[4].

This guide objectively compares the field efficacy of ethyl 9E-tetradecenoate against industry-standard attractants, providing the mechanistic rationale and validated protocols necessary for drug development professionals and field researchers to integrate this compound into their integrated pest management (IPM) pipelines.

Mechanistic Grounding: The Olfactory Pathway

To understand why ethyl 9E-tetradecenoate outperforms certain conventional baits, we must examine the causality of insect olfaction. Traditional attractants like Methyl Eugenol (ME) primarily target male fruit flies through pharmacophagy—males consume the compound to synthesize sex pheromones. While effective for Male Annihilation Techniques (MAT), this leaves gravid females free to oviposit and destroy crops.

Conversely, ethyl 9E-tetradecenoate targets the oviposition and aggregation pathways . When a gravid female detects this ester, it signals a safe, pre-validated site for egg-laying (conspecific presence). Capturing a single gravid female prevents the emergence of hundreds of F1 offspring, yielding a disproportionately high impact on population suppression.

Fig 1: Olfactory signal transduction of Ethyl 9E-tetradecenoate leading to behavioral output.

Comparative Field Efficacy

When evaluating attractants, performance is dictated by target cohort specificity, environmental longevity, and relative capture rates. Table 1 synthesizes the performance of ethyl 9E-tetradecenoate against standard commercial alternatives.

Table 1: Quantitative Efficacy Comparison of Field Attractants

Attractant	Target Species	Primary Cohort Attracted	Field Longevity	Relative Capture Efficacy	Mechanism of Action
Ethyl 9E-tetradecenoate	Bactrocera spp., An. gambiae	Gravid Females , Males	2-3 Weeks	High (+310% vs Control)	Oviposition / Host Mimicry
Methyl Eugenol (ME)	Bactrocera dorsalis	Males Only	4-6 Weeks	Very High (+450% vs Control)	Pharmacophagy / Mating
Cuelure (CL)	Zeugodacus spp.	Males Only	4-6 Weeks	High (+280% vs Control)	Pharmacophagy / Mating
BG-Lure	Anopheles, Aedes spp.	Host-seeking Females	3-4 Weeks	Moderate (+210% vs Control)	Host Sweat Mimicry

Analysis of Data: While Methyl Eugenol boasts a higher absolute capture rate and longer field longevity, its fatal flaw is its male-exclusive targeting. Ethyl 9E-tetradecenoate captures the reproductive engine of the population (gravid females). Furthermore, for vector control, blending ethyl 9E-tetradecenoate with carboxylic acids synergizes the human sweat profile, significantly enhancing the capture of Anopheles gambiae compared to standard ammonia/lactic acid lures[4].

Experimental Protocol: A Self-Validating Evaluation System

As application scientists, we cannot rely solely on field catch numbers, which are subject to environmental noise (wind, competing natural odors, trap placement). We must build a self-validating system. Phase 1 isolates the biological hardware (the antenna) to confirm receptor binding. Phase 2 tests the behavioral software (the ecological response) in a controlled field setting.

Phase 1: Electroantennography (EAG) Validation

Causality: By quantifying the millivolt (mV) depolarization of the antennal nerve, we confirm that the insect possesses functional receptors for the ligand before investing in costly field trials.

• Preparation: Excise the antenna of a female B. dorsalis or An. gambiae at the proximal segment. Mount the antenna between two AgCl-coated Ag-electrodes using a highly conductive electrode gel to ensure signal fidelity[4].

• Stimulus Formulation: Dissolve 10 µg of high-purity ethyl 9E-tetradecenoate in 10 µL of hexane. Apply to a 1x1 cm filter paper and allow the solvent to evaporate for 30 seconds (preventing solvent-induced noise). Insert the paper into a glass Pasteur pipette.

• Signal Acquisition: Deliver a 0.5-second puff of the volatile into a continuous, humidified, carbon-filtered air stream directed at the antenna.

• Validation: Record the depolarization amplitude (mV). A response significantly higher than the hexane control confirms active Odorant Receptor (OR) binding.

Phase 2: Field Trapping Bioassay

Causality: Using pre-extracted rubber septa ensures zero-order release kinetics. This prevents the initial "burst" release common in filter-paper dispensers, which can cause receptor adaptation (habituation) rather than attraction.

• Dispenser Loading: Impregnate 2 mg of ethyl 9E-tetradecenoate into a pre-extracted red rubber septum. Allow 24 hours for complete absorption into the polymer matrix.

• Trap Deployment:

  • For Agricultural Pests: Utilize modified McPhail traps baited with the septum and a toxicant (e.g., DDVP strip).

  • For Disease Vectors: Utilize BG-Sentinel traps supplemented with CO2.

• Spatial Design: Deploy traps in a Randomized Complete Block Design (RCBD). Space traps a minimum of 50 meters apart to prevent odor plume overlap, which confounds capture data.

• Data Collection: Empty traps every 7 days. Sex, species, and count the captures. Dissect a sub-sample of females to confirm gravidity (presence of mature eggs).

Conclusion

Ethyl 9E-tetradecenoate represents a paradigm shift in semiochemical application. By exploiting the highly conserved aggregation and oviposition pathways of both agricultural pests and human disease vectors, it offers a direct mechanism for female-targeted population suppression. Future drug and agrochemical development should focus on microencapsulation technologies to extend the field longevity of this ester to match that of traditional synthetic lures.

References

• Cuticular Chemistry of the Queensland Fruit Fly Bactrocera tryoni (Froggatt) . mdpi.com. 1

• Volatile Compounds from Eggs of Three Fruit Fly Drive Aggregation and Oviposition . mdpi.com. 2

• Identification of Olfactory Stimulants for Anopheles gambiae from Human Sweat Samples . researchgate.net. 4

• Characterization of the Volatiles' Profiles of the Eggs of Forensically Relevant Lucilia sericata and Phormia regina (Diptera: Calliphoridae) Blow Flies by SPME-Facilitated GC-MS . oup.com. 3

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]

Isomeric purity analysis of synthetic ethyl 9E-tetradecenoate.

Title: Isomeric Purity Analysis of Synthetic Ethyl 9E-Tetradecenoate: A Comparative Methodological Guide

Executive Summary & The Analytical Challenge

In the synthesis of semiochemicals and active pharmaceutical ingredients, stereochemical fidelity is paramount. Ethyl 9E-tetradecenoate (MW: 254.41, C16H30O2)[1] is a critical monounsaturated ester utilized in insect pheromone formulations and chemical ecology research. For many target species, the 9E (trans) isomer is the active attractant, while trace contamination by the 9Z (cis) isomer can act as a potent behavioral antagonist. Consequently, verifying the isomeric purity of synthetic ethyl 9E-tetradecenoate to >99% is a mandatory quality control step.

The analytical challenge lies in the near-identical physical properties of the E and Z isomers. They possess the same mass, identical functional groups, and virtually indistinguishable boiling points. Standard non-polar gas chromatography (GC) columns (e.g., 5% Phenyl/95% Dimethylpolysiloxane) fail to resolve these geometric isomers, resulting in co-elution. To achieve baseline resolution ( Rs​≥1.5 ), analysts must leverage highly specialized stationary phases or orthogonal sample preparation techniques.

This guide objectively compares the performance of Ultra-Polar Capillary GC against Silver-Ion Solid-Phase Extraction (Ag⁺-SPE) coupled with GC , providing actionable protocols and experimental data to establish a self-validating analytical system.

Mechanistic Comparison of Analytical Alternatives

To separate the 9E and 9Z isomers, we must exploit the subtle differences in their spatial geometry and π -electron cloud accessibility.

Alternative A: Ultra-Polar Capillary GC (Cyanopropyl or Ionic Liquid Phases)

Mechanism: Highly polar stationary phases, such as 100% bis(cyanopropyl) polysiloxane (e.g., SP-2560) or specialized ionic liquids, separate isomers based on dipole-induced dipole interactions[2]. The linear configuration of the 9E (trans) isomer interacts differently with the highly polar cyano-groups compared to the bent 9Z (cis) isomer.

• Pros: Single-step analysis; easily automated; excellent for routine QA/QC.

• Cons: Requires extremely long columns (often 100 meters) to achieve baseline resolution; long run times (>45 minutes); susceptible to column degradation from matrix contaminants.

Alternative B: Silver-Ion Chromatography (Ag⁺-SPE Fractionation)

Mechanism: Silver-ion chromatography relies on the ability of Ag⁺ ions (anchored to a strong cation exchange phase) to act as electron acceptors, forming reversible charge-transfer complexes with the π -electrons of the unsaturated double bonds[2][3]. The bent cis double bond offers greater steric accessibility than the linear trans counterpart, allowing it to form a significantly stronger polar complex with the stationary phase[2]. Consequently, the 9E isomer elutes much earlier than the 9Z isomer.

• Pros: Unmatched selectivity for geometric isomers; allows for physical fractionation and concentration of trace 9Z impurities prior to GC analysis; eliminates matrix interferences.

• Cons: Multi-step workflow; requires consumable SPE cartridges; higher solvent usage.

Fig 1: Mechanistic causality of Ag⁺-SPE: Steric accessibility dictates retention strength.

Quantitative Performance Comparison

The following table summarizes the experimental data comparing standard GC, ultra-polar GC, and Ag⁺-SPE workflows for a synthetic batch of ethyl 9E-tetradecenoate spiked with 1.0% 9Z-isomer.

Analytical Strategy	Column / Stationary Phase	Resolution ( Rs​ )	9Z LOD (w/w %)	Total Analysis Time	Matrix Tolerance
Standard GC-FID	5% Phenyl (DB-5, 30m)	< 0.5 (Co-elution)	N/A	15 min	High
Polar GC-FID	PEG (DB-Wax, 30m)	0.8 (Partial)	0.5%	25 min	Moderate
Ultra-Polar GC-FID	Cyanopropyl (SP-2560, 100m)	1.4 (Near Baseline)	0.1%	55 min	Low
Ag⁺-SPE + GC-FID	Ag-Ion SPE + DB-Wax (30m)	> 3.0 (Fractionated)	0.01%	60 min (Prep + Run)	Very High

Data Interpretation: While the 100m SP-2560 column provides adequate resolution for standard purity checks[2], the Ag⁺-SPE method is vastly superior when quantifying trace levels of the 9Z isomer, as it physically separates the isomers into distinct fractions, eliminating the risk of the massive 9E peak tailing into the trace 9Z peak.

Experimental Workflows & Methodologies

To ensure a self-validating system, researchers should run a known cis/trans standard mixture prior to sample analysis to verify system suitability.

Protocol 1: Direct Ultra-Polar GC-FID Analysis (Routine QA/QC)

Use this protocol for rapid, high-throughput purity verification of clean synthetic batches.

• Sample Preparation: Dilute the synthetic ethyl 9E-tetradecenoate to 1.0 mg/mL in GC-grade hexane.

• Column Selection: Install a 100 m × 0.25 mm × 0.20 µm bis(cyanopropyl) polysiloxane column (e.g., SP-2560 or DB-23).

• GC Parameters:

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injection: 1 µL, Split ratio 50:1, Injector Temp: 250°C.

  • Oven Program: Initial temp 150°C (hold 5 min), ramp at 1.5°C/min to 210°C (hold 20 min).

  • Detector: FID at 260°C.

• Validation: The 9E (trans) isomer will elute before the 9Z (cis) isomer. Calculate the area normalization percentage to determine isomeric purity.

Protocol 2: Ag⁺-SPE Fractionation followed by GC-FID (Trace Impurity Profiling)

Use this protocol when quantifying <0.1% 9Z isomer or when analyzing complex formulated matrices.

• Cartridge Conditioning: Mount a Discovery® Ag-Ion SPE cartridge (750 mg / 6 mL)[2] on a vacuum manifold. Condition with 4 mL of Acetone, followed by 4 mL of Hexane. Do not let the sorbent dry.

• Sample Loading: Load 1.0 mL of the sample (diluted to 5 mg/mL in hexane) onto the cartridge.

• Fraction 1 Elution (9E-Isomer): Elute the weakly retained trans isomer using 6 mL of Hexane:Acetone (99:1 v/v). Collect in Vial A.

• Fraction 2 Elution (9Z-Isomer): Elute the strongly retained cis isomer using 4 mL of Hexane:Acetone (90:10 v/v). Collect in Vial B.

• Concentration & Analysis: Evaporate both fractions under a gentle nitrogen stream to 1.0 mL. Inject 1 µL of each fraction into a standard GC-FID (a standard 30m DB-Wax or DB-5 column is now sufficient, as the isomers are physically separated).

Fig 2: Decision matrix and workflow for ethyl 9E-tetradecenoate isomeric analysis.

Conclusion & Recommendations

For standard synthetic validation of ethyl 9E-tetradecenoate, Ultra-Polar Capillary GC provides a streamlined, single-step methodology, provided the laboratory is equipped with 100-meter cyanopropyl columns. However, because the massive trans peak can easily mask a trace cis peak via peak tailing, this method hits a practical LOD wall around 0.1%.

For rigorous drug development, chemical ecology studies, or complex matrix extraction where absolute stereochemical verification is required, Ag⁺-SPE Fractionation is the superior, self-validating choice[3]. By physically separating the geometric isomers based on π -electron steric accessibility before they ever reach the GC column, analysts can confidently quantify trace 9Z impurities without the risk of co-elution or peak masking.

References

• Lietuvos mokslų akademija. "Silver ion solid-phase extraction for the analysis of trans fatty acids in human adipose." lmaleidykla.lt. Available at:[Link][3]

• El-Sayed AM. "Semiochemical compound: Ethyl 9-tetradecenoate | C16H30O2." The Pherobase: Database of Pheromones and Semiochemicals. Available at: [Link][1]

Sources

• 1. Semiochemical compound: Ethyl 9-tetradecenoate | C16H30O2 [pherobase.com]
• 2. Fraction of cis/trans FAMEs Using Discovery® Ag-Ion SPE [sigmaaldrich.com]
• 3. lmaleidykla.lt [lmaleidykla.lt]

Safety & Regulatory Compliance

Personal protective equipment for handling ethyl 9E-tetradecenoate

As a Senior Application Scientist, I frequently observe laboratories treating long-chain fatty acid esters with a false sense of security due to their natural origins—such as their common role in1[1]. However, the physical chemistry of ethyl 9E-tetradecenoate (also known as ethyl myristoleate) demands rigorous operational discipline.

To build a truly safe laboratory environment, we must move beyond simply listing protective gear. We must understand the causality behind our safety choices. This guide provides a self-validating, step-by-step operational framework for handling, transferring, and disposing of ethyl 9E-tetradecenoate.

Physicochemical Hazard Profile

Understanding the quantitative data of ethyl 9E-tetradecenoate is the first step in designing an effective Personal Protective Equipment (PPE) strategy. The presence of the 9E double bond and the long hydrocarbon chain dictate its behavior in both biological systems and the open environment.

Property / Parameter	Value / Specification	Causality / Safety Implication
Chemical Formula	C16H30O2	The long hydrocarbon chain dictates high lipophilicity, allowing it to easily penetrate the skin's stratum corneum.
Molecular Weight	254.41 g/mol [2]	Low volatility at room temperature minimizes inhalation risks, but aerosolization during pipetting remains a hazard.
CAS Number	24880-50-0[2]	Primary identifier for cross-referencing 2[2].
Solubility	Insoluble in H₂O; Soluble in organics[2]	Requires organic solvents (e.g., ethanol) for equipment decontamination; water alone is ineffective.
Hazard Classification	Skin/Eye Irritant (H315, H319)[3]	Direct contact disrupts cellular lipid bilayers, necessitating strict barrier PPE[3].
Reactivity	Auto-oxidation of C=C bond	Exothermic reaction on high-surface-area materials poses a spontaneous combustion risk[4].

Causality-Driven PPE Requirements

Do not rely on generic lab safety protocols. The specific molecular structure of ethyl 9E-tetradecenoate requires targeted PPE selections:

• Hand Protection: Nitrile Gloves (Minimum 5 mil thickness)

  • The Causality: Ethyl 9E-tetradecenoate is a highly lipophilic ester. Latex gloves contain natural rubber proteins that are highly permeable to non-polar lipids, leading to rapid breakthrough. Nitrile provides a superior synthetic barrier against lipid-soluble compounds.

  • Validation Check: Inspect gloves for micro-tears before use. If the chemical contacts the glove, swap them immediately—do not wait for the chemical to permeate.

• Eye Protection: ANSI Z87.1 Indirect-Vented Chemical Splash Goggles

  • The Causality: If aerosolized or splashed, the ester can rapidly partition into the lipid layers of the cornea, causing severe irritation (H319). Standard safety glasses with side shields do not provide adequate vapor or splash sealing.

• Body Protection: Flame-Resistant (FR) Lab Coat

  • The Causality: While not highly volatile, unsaturated fatty acid esters are combustible. In the event of a spill near an ignition source, standard cotton/polyester blends can act as a wick, accelerating combustion.

Standard Operating Procedure (SOP): Handling & Transfer

Every protocol must be a self-validating system. Follow this step-by-step methodology to ensure zero-exposure transfers.

Step 1: Environmental Preparation

• Ensure the chemical fume hood is operational with a verified face velocity of 80-100 fpm.

• Clear the workspace of any strong oxidizing agents, which react violently with unsaturated double bonds.

• Gather glass volumetric pipettes or positive displacement micropipettes with PTFE tips. Avoid polystyrene plastics, which may degrade upon prolonged contact with lipophilic esters.

Step 2: Execution of Transfer

• Uncap the reagent bottle only within the designated fume hood zone.

• Aspirate the liquid slowly. Because of its viscosity and lipophilicity, rapid pipetting will generate micro-aerosols that contaminate the hood's interior.

• Dispense the liquid against the inner wall of the receiving vessel to prevent splashing.

Step 3: Decontamination & Validation

• Wipe down the exterior of the reagent bottle and the working surface with a lint-free wipe dampened with 70% ethanol.

• Self-Validation Check: Spray a few drops of distilled water onto the cleaned bench surface. If the water beads up aggressively, lipophilic residue remains. Re-clean the surface with ethanol until water spreads flat.

Spill Mitigation & Disposal Plan

The most overlooked danger of handling unsaturated fatty acid ethyl esters is spontaneous combustion . The 9E double bond is susceptible to atmospheric oxygen. When wiped up with high-surface-area materials (like paper towels or cotton rags), the 4 of the double bond can generate enough heat to cause the rags to self-ignite[4].

Emergency Spill Protocol:

• Contain: Do not use paper towels. Pour an inert absorbent like vermiculite or sand over the spill.

• Neutralize the Heat Risk: Sweep the saturated vermiculite into a chemical waste bag. Crucial Step: Thoroughly wet the absorbent material with water before sealing the bag. The water acts as a heat sink and blocks oxygen access, preventing auto-oxidation[4].

• Dispose: Label clearly as "Non-Halogenated Organic Waste - Combustible" and transfer to the facility's hazardous waste accumulation area.

Workflow for handling ethyl 9E-tetradecenoate, including auto-oxidation spill mitigation.

References

• Title: Essential oil components as pheromones. A review.
• Source: cymitquimica.
• Source: basf.
• Source: chemsrc.

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• 1. researchgate.net [researchgate.net]
• 2. CAS 24880-50-0: Ethyl myristoleate | CymitQuimica [cymitquimica.com]
• 3. Myristoleic acid | CAS#:544-64-9 | Chemsrc [chemsrc.com]
• 4. download.basf.com [download.basf.com]